N-(3,5-dimethoxyphenyl)-2-(6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C30H30N2O6/c1-5-19-7-9-20(10-8-19)29(34)26-17-32(27-12-11-22(38-6-2)16-25(27)30(26)35)18-28(33)31-21-13-23(36-3)15-24(14-21)37-4/h7-17H,5-6,18H2,1-4H3,(H,31,33)
• InChI Key: QVZXJRKIVZZYLW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OCC)CC(=O)NC4=CC(=CC(=C4)OC)OC
• Molecular Formula: C30H30N2O6
• Molecular Weight: 514.6 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-(6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C30H30N2O6 and its molecular weight is 514.578. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

• Analgesic and Anti-inflammatory Activities : A study by Yusov et al. (2019) detailed the synthesis of enaminoamides, including compounds similar to the requested chemical, demonstrating significant analgesic and anti-inflammatory effects in experimental models (Yusov et al., 2019).

• Key Intermediate for EGFR Kinase Inhibitors : Jiang et al. (2011) described a new synthetic route for a compound closely related to the one , highlighting its importance as a key intermediate in the synthesis of selective inhibitors for epidermal growth factor receptor (EGFR) and EGFR-2 protein tyrosine kinases, relevant in cancer research (Jiang et al., 2011).

• Antitumor Activity : A study by Al-Suwaidan et al. (2016) synthesized and evaluated quinazolinone analogues, similar to the requested compound, for their antitumor activity, demonstrating potential as broad-spectrum antitumor agents (Al-Suwaidan et al., 2016).

• Antimicrobial and Anticancer Potentials : Mehta et al. (2019) synthesized acetamide derivatives and evaluated them for antimicrobial and anticancer activities, underscoring the potential of similar compounds in drug discovery (Mehta et al., 2019).

• Synthesis of Radiolabeled Compounds : Ithakissios et al. (1974) discussed the synthesis of radiolabeled compounds closely related to the requested chemical, important for research in pharmacokinetics and drug metabolism (Ithakissios et al., 1974).

• Benzodifuranyl Derivatives Synthesis : Abu‐Hashem et al. (2020) investigated the synthesis of benzodifuranyl derivatives, similar to the requested compound, for their anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).

• Synthesis of Anxiosedative and Antidepressant Compounds : Tyurenkov et al. (2013) synthesized quinazoline acetanilide derivatives, related to the requested compound, examining their anxiosedative and antidepressant properties (Tyurenkov et al., 2013).